Cas no 1401668-88-9 ((S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one)

• Product Name: (S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one
• CAS No: 1401668-88-9
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 2158595
• Update Time: 2025-05-30

(S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-((s)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one
• (S)-2-Amino-1-((S)-2-(methoxymethyl)pyrrolidin-1-yl)-3-methylbutan-1-one
• AM97959
• (S)-2-Amino-1-((S)-2-methoxymethylpyrrolidin-1-yl)-3-methyl-butan-1-one
• (S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one

• Inchi： 1S/C11H22N2O2/c1-8(2)10(12)11(14)13-6-4-5-9(13)7-15-3/h8-10H,4-7,12H2,1-3H3/t9-,10-/m0/s1
• InChI Key： PBHXFQGVMCWVKG-UWVGGRQHSA-N
• SMILES： O(C)C[C@@H]1CCCN1C([C@H](C(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Topological Polar Surface Area: 55.6

Additional information on (S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one

Comprehensive Overview of (S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one (CAS No. 1401668-88-9)

The compound (S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one (CAS No. 1401668-88-9) is a chiral small molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine ring and an amino acid derivative backbone, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in its applications due to its stereoselective properties, which are critical for drug development and enantioselective catalysis.

In recent years, the demand for chiral building blocks like (S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's methoxymethyl-pyrrolidine moiety enhances its solubility and bioavailability, making it a preferred choice for designing peptidomimetics and enzyme inhibitors. Its CAS No. 1401668-88-9 is frequently searched in academic databases, reflecting its growing relevance in drug discovery pipelines.

One of the key trends in organic chemistry is the exploration of sustainable synthetic routes. (S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one aligns with this trend, as researchers investigate greener catalysts and solvent-free conditions for its production. Questions like "How to optimize the yield of 1401668-88-9?" or "What are the applications of pyrrolidine derivatives in neurology?" dominate search queries, highlighting its interdisciplinary appeal.

The compound's stereochemical purity is another focal point, particularly for pharmaceutical quality control. Analytical techniques such as HPLC and chiral chromatography are essential for verifying its enantiomeric excess (ee), a critical parameter for regulatory compliance. Discussions on platforms like ResearchGate often emphasize the need for reliable reference standards of CAS No. 1401668-88-9, underscoring its role in preclinical studies.

Beyond therapeutics, (S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one has potential in material science. Its ability to form stable hydrogen bonds and coordinate with metals opens avenues for designing functional polymers and catalysts. Recent patents describe its use in ligand design for transition-metal complexes, addressing search trends like "innovative uses of amino ketone derivatives."

In summary, CAS No. 1401668-88-9 represents a versatile scaffold bridging organic synthesis, drug development, and advanced materials. Its dual chiral centers and modular reactivity position it at the forefront of modern chemistry, answering both industrial and academic needs. As research evolves, this compound will likely remain a highly cited entity in peer-reviewed literature.